Cas no 1510826-19-3 (7-fluoro-1-(4-methylbenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-one)

• Product Name: 7-fluoro-1-(4-methylbenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-one
• CAS No: 1510826-19-3
• MF: C₁₇H₁₆FNO₃S
• MW: 333.377246856689
• CID: 5161072
• Update Time: 2026-03-04

7-fluoro-1-(4-methylbenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-one Chemical and Physical Properties

Names and Identifiers

• 5H-1-Benzazepin-5-one, 7-fluoro-1,2,3,4-tetrahydro-1-[(4-methylphenyl)sulfonyl]-
• 7-fluoro-1-(4-methylbenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-one

• Inchi： 1S/C17H16FNO3S/c1-12-4-7-14(8-5-12)23(21,22)19-10-2-3-17(20)15-11-13(18)6-9-16(15)19/h4-9,11H,2-3,10H2,1H3
• InChI Key： GZQDJJWOBKOEFU-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)C2=CC=C(F)C=C2C(=O)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 7-fluoro-1-(4-methylbenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-one

Introduction to 7-Fluoro-1-(4-Methylbenzenesulfonyl)-2,3,4,5-Tetrahydro-1H-1-Benzazepin-5-One (CAS No. 1510826-19-3)

7-Fluoro-1-(4-methylbenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-one (CAS No. 1510826-19-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzazepines, which are known for their diverse biological activities and potential therapeutic applications. The inclusion of a fluoro group and a 4-methylbenzenesulfonyl substituent imparts unique properties to this molecule, making it a subject of extensive study.

The chemical structure of 7-fluoro-1-(4-methylbenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-one is characterized by a seven-membered nitrogen-containing ring fused to a benzene ring, with additional functional groups that enhance its pharmacological profile. The fluoro substitution at the 7-position and the 4-methylbenzenesulfonyl group at the 1-position are critical for its biological activity and selectivity.

Recent research has focused on the potential therapeutic applications of this compound. Studies have shown that 7-fluoro-1-(4-methylbenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-one exhibits potent activity against various targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, it has been reported to inhibit specific kinases that play a role in the progression of certain cancers, making it a promising lead compound for drug development.

In the context of neurological disorders, this compound has demonstrated neuroprotective effects in preclinical models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is thought to involve modulation of key signaling pathways that are dysregulated in these conditions. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) disorders.

The pharmacokinetic properties of 7-fluoro-1-(4-methylbenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-one have also been extensively studied. It exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Preclinical studies have shown that it has good oral bioavailability and a reasonable half-life, suggesting that it could be administered orally with sustained efficacy.

Safety and toxicity assessments are essential for any potential drug candidate. Initial toxicology studies on 7-fluoro-1-(4-methylbenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-one have indicated low toxicity at therapeutic doses. However, further long-term studies are necessary to fully evaluate its safety profile in humans.

The synthesis of 7-fluoro-1-(4-methylbenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-one involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate precursors followed by cyclization and functional group modifications. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound.

In conclusion, 7-fluoro-1-(4-methylbenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-one (CAS No. 1510826-19-3) is a promising compound with significant potential in the treatment of various diseases. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies aim to optimize its pharmacological profile and advance it through clinical trials towards eventual therapeutic use.